Cas no 1588977-21-2 (3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester
• CAS No: 1588977-21-2
• MF: C₇H₄Cl₂FNO₂
• MW: 224.016563415527
• MDL: MFCD28666394
• CID: 5161438
• Update Time: 2025-11-01

3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester
• Methyl 4,6-Dichloro-5- fluoronicotinate

• MDL： MFCD28666394
• Inchi： 1S/C7H4Cl2FNO2/c1-13-7(12)3-2-11-6(9)5(10)4(3)8/h2H,1H3
• InChI Key： SSXCMSLLQOQBQS-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(F)C(Cl)=C1C(OC)=O

Additional information on 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester

Research Briefing on 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester (CAS: 1588977-21-2)

3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester (CAS: 1588977-21-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogen substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel pharmaceuticals targeting infectious diseases and oncology. Recent studies have highlighted its potential as a building block for kinase inhibitors and antimicrobial agents, making it a compound of high interest in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester in the development of next-generation EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the compound's dichloro-fluoro substitution enhances binding affinity to mutant EGFR isoforms, which are often resistant to conventional therapies. The methyl ester moiety was further modified to improve pharmacokinetic properties, resulting in derivatives with enhanced bioavailability and reduced off-target effects.

Another groundbreaking application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound was utilized as a precursor for synthesizing novel antimalarial agents. The research team leveraged its halogen-rich structure to design analogs that disrupt the heme detoxification pathway in Plasmodium falciparum. The lead compound derived from this scaffold exhibited nanomolar activity against drug-resistant malaria strains, with minimal cytotoxicity to human cells, underscoring its therapeutic potential.

From a mechanistic perspective, computational docking studies (Molecular Pharmaceutics, 2023) revealed that the 4,6-dichloro-5-fluoro substitution pattern facilitates unique hydrophobic interactions with target proteins, while the methyl ester group serves as a metabolically labile handle for prodrug strategies. This dual functionality has inspired its incorporation into PROTAC (Proteolysis-Targeting Chimera) molecules, where it acts as a linker between target-binding and E3 ligase-recruiting domains.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester as potential treatments for non-small cell lung cancer (NSCLC) and chronic myelogenous leukemia (CML). Preliminary data suggest favorable safety profiles and promising antitumor activity, particularly in patients with T790M EGFR mutations. These developments position the compound as a versatile scaffold in precision medicine approaches.

In conclusion, 3-Pyridinecarboxylic acid, 4,6-dichloro-5-fluoro-, methyl ester represents a chemically privileged structure with multifaceted applications in drug discovery. Its unique physicochemical properties and demonstrated biological activities make it a compelling subject for continued research, particularly in addressing unmet medical needs in oncology and infectious diseases. Future directions may include exploration of its utility in antibody-drug conjugates (ADCs) and as a fluorinated probe for PET imaging applications.